Cas no 14917-41-0 (2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-, (2E)-)

Eriodictyol chalcone has anti aromatase and anti-17 β- Activity of HSD

2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-, (2E)- structure

14917-41-0 structure

Product Name:2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-, (2E)-

CAS No:14917-41-0

Molecular Formula:C₁₅H₁₂O₆

Molecular Weight:288.25218

CID:120708

PubChem ID:5461154

2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-, (2E)- Properties

Names and Identifiers

- 2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-, (2E)-
- 2',4',6',3,4-PENTAHYDROXYCHALCONE
- 2'.4'.6'.3.4-Pentahydroxychalcone
- PENTAHYDROXYCHALCONE,2',4',6',3,4-(AS)
- (2E)-3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
- 3,4,2',4',6'-PENTAHYDROXYCHALCONE
- 3,4,2',4',6'-PENTAHYDROXYCHALCONE WITH HPLC
- ERIODICTYOL CHALCONE
- PENTAHYDROXYCHALCONE,2',4',6',3,4-
- PENTAHYDROXYCHALCONE,2',4',6',3,4-(SH)
- PENTADECANE, n-(RG)
- 3,4,2'',4'',6''-PENTAHYDROXYCHALCONE WITH HPLC
- (E)-3-(3,4-Dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
- LMPK12120271
- CS-0201229
- 2-Propen-1-one, 3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-, (2E)-
- AKOS024465134
- 2',3,4,4',6'-Penta-hydroxychalcone
- GTPL12443
- CHEMBL127409
- SCHEMBL159248
- 14917-41-0
- trans-2'',3,4,4'',6''-pentahydroxychalcone
- 2',3,4,4',6'-Pentahydroxychalcone
- NS00059430
- (2E)-3-(3,4-Dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-2-propen-1-one
- 2-Propen-1-one, 3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-
- UNII-MDQ6NJ9LSN
- HY-N9551
- MFCD00017302
- MDQ6NJ9LSN
- 3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
- CRBYNQCDRNZCNX-DUXPYHPUSA-N
- CHEBI:48967
- BDBM50042994
- DTXSID201343534
- CHEBI:10836
- Q27108675
- PENTAHYDROXYCHALCONE,2,4,6,3,4-(SH)
- EINECS 277-569-9
- Eriodictyolchalcone
- trans-2',3,4,4',6'-pentahydroxychalcone
- 73692-51-0
- 3,4,2',4',6-Pentahydroxychalcone
- 2',4',6',3,4-Pentahydroxychalcone
- 3,4,2',4',6'-Pentahydroxychalcone
- (E)-3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
- Eriodictyol chalcone
- +Expand
- MDL： MFCD00017302
- InChIKey： CRBYNQCDRNZCNX-DUXPYHPUSA-N
- Inchi： InChI=1S/C15H12O6/c16-9-6-13(20)15(14(21)7-9)11(18)4-2-8-1-3-10(17)12(19)5-8/h1-7,16-17,19-21H/b4-2+
- SMILES： C1=CC(=C(C=C1/C=C/C(=O)C2=C(C=C(C=C2O)O)O)O)O

Computed Properties

Exact Mass: 288.063388g/mol
Surface Charge: 0
XLogP3: 2.9
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 288.063388g/mol
Monoisotopic Mass: 288.063388g/mol
Topological Polar Surface Area: 118Å²
Heavy Atom Count: 21
Complexity: 384
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 2.11070
PSA: 118.22000
Refractive Index: 1.782
Boiling Point: 595.9°Cat760mmHg
Melting Point: 157-158 ºC
Flash Point: 328.2°C
Solubility: Slightly soluble (1.2 g/l) (25 º C),
Color/Form: Powder
Density: 1.584±0.06 g/cm3 (20 ºC 760 Torr),

2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-, (2E)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB151761-5mg	3,4,2',4',6'-Pentahydroxychalcone, 99%, delivered with HPLC chromatogram; .	14917-41-0	99%	5mg	€196.00
Alichem	A019117622-1g	(E)-3-(3,4-Dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one	14917-41-0	95%	1g	720.00 USD
Ambeed	A186778-1g	(E)-3-(3,4-Dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one	14917-41-0	95+%	1g	$1668.0	2024-07-17
Crysdot LLC	CD12140062-5mg	(E)-3-(3,4-Dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one	14917-41-0	95+%	5mg	$830
TargetMol Chemicals	TN3987-1 mg	Eriodictyol chalcone	14917-41-0	98%	1mg	￥ 1,710
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P99640-5mg	(2E)-3-(3,4-Dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-2-propen- 1-one	14917-41-0		5mg	¥3438.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3987-1 mg	Eriodictyol chalcone	14917-41-0		1mg	￥4655.00	2022-04-26

2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-, (2E)- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:14917-41-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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14917-41-0 (2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-, (2E)-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:14917-41-0)2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)-, (2E)-

Purity:99%

Quantity:1g

Price($):1501.0